1,2-Dimethyloctahydropyrrolo[3,4-b]pyrrole

• Molecular Formula: C8H16N2
• Molecular Weight: 140.23 g/mol
• IUPAC Name: 1,2-dimethyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole
• InChI: InChI=1S/C8H16N2/c1-6-3-7-4-9-5-8(7)10(6)2/h6-9H,3-5H2,1-2H3
• InChI Key: MIIAFOPRAQVZDS-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2CNCC2N1C

Description

1,2-Dimethyloctahydropyrrolo[3,4-b]pyrrole is a useful research compound. Its molecular formula is C8H16N2 and its molecular weight is 140.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.25 g (34.2 mmol) of ethyl 2,3-dimethyl-2,7-diazabicyclo[3.3.0]octane-7-carboxylate are heated under reflux overnight with 50 ml of concentrated hydrochloric acid. The mixture is rendered alkaline with potassium carbonate and extracted ten times using 50 ml of chloroform each time, the extracts are dried over potassium carbonate and concentrated, and the residue is distilled.